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Compound of Interest

Compound Name: L-cystine hydrochloride

Cat. No.: B1316091 Get Quote

An In-depth Technical Guide to L-Cysteine Hydrochloride and L-Cystine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

identification, and applications of L-cysteine hydrochloride and L-cystine dihydrochloride. These

compounds, while related, have distinct structures and uses that are critical for professionals in

research and drug development to understand.

Distinguishing Between L-Cysteine and L-Cystine
L-cysteine is a sulfur-containing amino acid. L-cystine is formed by the oxidation of two L-

cysteine molecules, which join to form a disulfide bond. The hydrochloride salt forms of these

amino acids are often used in laboratory and industrial settings due to their increased stability

compared to the free amino acids. Specifically, L-cysteine is typically available as a

monohydrochloride (in both anhydrous and monohydrate forms), while L-cystine is commonly

supplied as a dihydrochloride.
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Caption: Oxidation-Reduction Relationship between L-Cysteine and L-Cystine.

L-Cysteine Hydrochloride
L-cysteine hydrochloride is the salt form of L-cysteine, available as both an anhydrous and a

monohydrate version. It is widely used as a reducing agent and as a precursor in the food,

pharmaceutical, and cosmetic industries.[1]

Chemical Identification and Properties
The CAS numbers for the different forms of L-cysteine hydrochloride are crucial for accurate

identification.

Identifier
L-Cysteine Hydrochloride
(Anhydrous)

L-Cysteine Hydrochloride
(Monohydrate)

CAS Number 52-89-1[2][3][4] 7048-04-6[1][5][6][7][8][9]

Molecular Formula C₃H₈ClNO₂S[3]
C₃H₁₀ClNO₃S or

C₃H₇NO₂S·HCl·H₂O[5][8][9]

Molecular Weight 157.62 g/mol [3][4] 175.63 g/mol [8][10]

A summary of the key chemical and physical properties is presented below.
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Property Value

Appearance White crystalline powder

Melting Point ~175-180°C (with decomposition)[8][11]

Solubility
Soluble in water, acetic acid, and ammonia.[8] A

1M solution in water is clear and colorless.[8][9]

pH 0.8 - 1.2 (for a 100 g/L aqueous solution)[8][10]

Stability

More stable in acidic solutions.[12] In neutral or

slightly alkaline solutions, it readily oxidizes in

the air to form cystine.[12] It is also sensitive to

light and moisture.[5]

Specific Rotation [α] +5.5° to +7.5° (c=8, in 1-6 M HCl)[6][9]

Experimental Protocol: Preparation of a Reducing Agent
Solution
L-cysteine hydrochloride is frequently used to create anaerobic conditions in microbiology

media.
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Start: Prepare Anaerobic Medium
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End: Medium is Reduced
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Caption: Workflow for preparing a reducing solution for anaerobic media.

Methodology:

Preparation: Work in an environment with minimized oxygen exposure if possible. Use water

that has been deoxygenated by boiling and then cooling under a stream of nitrogen or argon

gas.

Dissolution: For a final concentration of 0.05% (w/v), weigh 0.5 g of L-cysteine hydrochloride

monohydrate and dissolve it in 1 L of deoxygenated water.
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pH Adjustment: The resulting solution will be acidic.[8][10] Depending on the requirements of

the medium, the pH may need to be adjusted using an anaerobic solution of NaOH.

Sterilization and Addition: The L-cysteine hydrochloride solution should be filter-sterilized and

added to the culture medium after the medium has been autoclaved and cooled.

L-Cystine Dihydrochloride
L-cystine dihydrochloride is the dihydrochloride salt of the amino acid dimer, L-cystine. It is a

key component in cell culture media, serving as a source of L-cysteine for protein synthesis.

[13][14]

Chemical Identification and Properties
Identifier L-Cystine Dihydrochloride

CAS Number 30925-07-6[13][15][16]

Molecular Formula C₆H₁₂N₂O₄S₂ · 2HCl[13][15]

Molecular Weight 313.22 g/mol [13][15][16]

Below is a summary of the key chemical and physical properties for L-cystine dihydrochloride.
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Property Value

Appearance
White to pale yellow powder or crystalline

substance.[13]

Solubility

Sparingly soluble in water (0.112 mg/mL at 25°C

for free cystine).[14] Readily soluble in 2 M HCl

(50 mg/mL).[14] The dihydrochloride salt form

has enhanced solubility in aqueous solutions

with pH < 2.[14]

Storage
Recommended storage at 4°C or room

temperature.[13][16]

Stability
Stable for at least 12 months after receipt under

proper storage conditions.[13]

Specific Rotation [α] -164° to -174° (c=2, in 1 M HCl)[13]

Role in Cellular Processes
In cell culture, L-cystine is taken up by cells and subsequently reduced to L-cysteine, which is

then available for metabolic processes, including protein and glutathione synthesis. Glutathione

is a critical intracellular antioxidant.
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Caption: Cellular uptake and utilization of L-cystine in cell culture.

Experimental Protocol: Preparation of a Concentrated
Stock Solution for Cell Culture
Methodology:

Preparation: To prepare a 50 mg/mL stock solution, weigh 500 mg of L-cystine

dihydrochloride.

Dissolution: Add the powder to a sterile container and add approximately 8 mL of sterile 2 M

HCl.[14] Mix thoroughly. Gentle heating may be required to fully dissolve the compound.

Final Volume: Once dissolved, adjust the final volume to 10 mL with sterile 2 M HCl.

Storage: Store the stock solution at 4°C. This highly acidic stock must be diluted significantly

in the final culture medium to avoid drastic pH changes. It is crucial to verify the final pH of

the medium after the addition of the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1316091#l-cystine-hydrochloride-cas-number-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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